Cas no 1315339-47-9 (2-Bromo-3-fluoro-6-methoxyphenylboronic acid)

2-Bromo-3-fluoro-6-methoxyphenylboronic acid structure
1315339-47-9 structure
Product Name:2-Bromo-3-fluoro-6-methoxyphenylboronic acid
CAS No:1315339-47-9
MF:C7H7BBrFO3
MW:248.842085123062
CID:4694063
Update Time:2023-08-14

2-Bromo-3-fluoro-6-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-3-fluoro-6-methoxyphenylboronic acid
    • 2-Bromo-3-fluoro-6-methoxyphenylboronic acid
    • Inchi: 1S/C7H7BBrFO3/c1-13-5-3-2-4(10)7(9)6(5)8(11)12/h2-3,11-12H,1H3
    • InChI Key: QCBXSGAVCVPXMJ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1B(O)O)OC)F

Computed Properties

  • Exact Mass: 247.966
  • Monoisotopic Mass: 247.966
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7

2-Bromo-3-fluoro-6-methoxyphenylboronic acid Related Literature

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